Cas no 15125-92-5 (Isopentyl 2-hydroxy-5-iodobenzoate)

Isopentyl 2-hydroxy-5-iodobenzoate Properties

Names and Identifiers

• Isopentyl 2-hydroxy-5-iodobenzoate
• 3-Methylbutyl 2-hydroxy-5-iodobenzoate
• A809147
• DB-063891
• Isopentyl2-hydroxy-5-iodobenzoate
• 15125-92-5
• AKOS015915516
• DTXSID20661172
• +Expand

• InChIKey： XNLIIZZEQJEGRD-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15IO3/c1-8(2)5-6-16-12(15)10-7-9(13)3-4-11(10)14/h3-4,7-8,14H,5-6H2,1-2H3
• SMILES： CC(C)CCOC(=O)C1=C(C=CC(=C1)I)O

Computed Properties

• Exact Mass: 334.00659g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 334.00659g/mol
• Heavy Atom Count: 16
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 46.5Ų